2-ethoxy-4-formylphenyl 2,5-dichlorobenzoate

• IUPAC Name: (2-ethoxy-4-formylphenyl) 2,5-dichlorobenzoate
• InChI: InChI=1S/C16H12Cl2O4/c1-2-21-15-7-10(9-19)3-6-14(15)22-16(20)12-8-11(17)4-5-13(12)18/h3-9H,2H2,1H3
• InChI Key: NXBXPUKKSSTUDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H12Cl2O4
• Molecular Weight: 339.2 g/mol

Description

2-ethoxy-4-formylphenyl 2,5-dichlorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as EFCD and is a derivative of benzoic acid. EFCD has been synthesized using various methods and has shown promising results in different scientific applications.

Mechanism of Action

The mechanism of action of EFCD is not fully understood. However, studies have shown that EFCD inhibits the activity of certain enzymes that are involved in inflammation and cancer. EFCD has also been shown to induce cell death in cancer cells.
Biochemical and Physiological Effects
EFCD has been shown to have various biochemical and physiological effects. In animal studies, EFCD has been shown to reduce inflammation and tumor growth. EFCD has also been shown to have low toxicity in animal models.

Advantages and Limitations for Lab Experiments

EFCD has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has low toxicity. EFCD can also be used as a building block for the synthesis of various compounds. However, EFCD has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on EFCD. One direction is the development of EFCD-based materials for various applications, such as sensors and catalysts. Another direction is the development of EFCD-based drugs for the treatment of cancer and other diseases. Further studies are also needed to understand the mechanism of action of EFCD and its potential toxicity in humans.
Conclusion
In conclusion, EFCD is a promising compound that has potential applications in various fields. The synthesis of EFCD involves the reaction of 2-ethoxy-4-formylphenol with 2,5-dichlorobenzoic acid in the presence of a catalyst. EFCD has been extensively studied for its potential applications in medicine, materials science, and organic chemistry. EFCD has several advantages for use in lab experiments, but it also has some limitations. Further studies are needed to fully understand the potential of EFCD and its applications.

Synthesis Methods

The synthesis of EFCD involves the reaction of 2-ethoxy-4-formylphenol with 2,5-dichlorobenzoic acid in the presence of a catalyst. The reaction is carried out in a solvent, and the resulting product is purified using various techniques such as recrystallization and chromatography. The yield of EFCD depends on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

EFCD has been extensively studied for its potential applications in various fields such as medicine, materials science, and organic chemistry. In medicine, EFCD has been shown to have anti-inflammatory and anti-cancer properties. EFCD has also been used as a photosensitizer in photodynamic therapy, a treatment for cancer. In materials science, EFCD has been used as a building block for the synthesis of various polymers and materials. In organic chemistry, EFCD has been used as a starting material for the synthesis of various compounds.